Cas no 53254-75-4 ([4]-Gingediol)

• Product Name: [4]-Gingediol
• CAS No: 53254-75-4
• MF: C₁₅H₂₄O₄
• MW: 268.348665237427
• CID: 2067047
• PubChem ID: 162915825
• Update Time: 2025-07-16

[4]-Gingediol Chemical and Physical Properties

Names and Identifiers

• [4]-Gingediol
• 1-(4-hydroxy-3-methoxyphenyl)octane-3,5-diol
• AKOS040762932
• (4)-Gingerdiol
• 53254-75-4
• [4]-Gingerdiol

• Inchi： 1S/C15H24O4/c1-3-4-12(16)10-13(17)7-5-11-6-8-14(18)15(9-11)19-2/h6,8-9,12-13,16-18H,3-5,7,10H2,1-2H3/t12-,13+/m0/s1
• InChI Key： SVZGCYLXISBVQK-QWHCGFSZSA-N
• SMILES： O[C@H](CCC1C=CC(=C(C=1)OC)O)C[C@H](CCC)O

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 452.1±40.0 °C at 760 mmHg
• Flash Point: 227.2±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

[4]-Gingediol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiols

Additional information on [4]-Gingediol

Exploring the Properties and Applications of [4]-Gingediol (CAS No. 53254-75-4) in Modern Research

[4]-Gingediol, a naturally occurring compound with the CAS number 53254-75-4, has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This bioactive molecule, derived from ginger and related plants, belongs to the class of gingerols and shares structural similarities with other well-studied compounds like [6]-gingerol. Researchers are particularly interested in its anti-inflammatory and antioxidant properties, which align with current consumer trends toward natural health solutions.

The growing interest in plant-derived compounds and natural remedies has propelled [4]-Gingediol into the spotlight. Many users search for "natural alternatives to synthetic drugs" or "ginger compounds for wellness," reflecting the public's increasing preference for holistic approaches. Studies suggest that this compound may support digestive health and immune function, making it relevant to popular health topics like "gut microbiome balance" and "immune system boosting." Its molecular structure, characterized by a long alkyl chain and phenolic hydroxyl groups, contributes to its biological activity.

From a chemical perspective, [4]-Gingediol (CAS 53254-75-4) demonstrates unique solubility characteristics that influence its extraction and formulation. Researchers frequently investigate its stability under various pH conditions, a common concern for those exploring "natural compound preservation" methods. The compound's lipophilic nature makes it particularly interesting for nutraceutical delivery systems, addressing frequent queries about "enhancing bioavailability of plant extracts." These properties have led to its inclusion in advanced cosmeceutical formulations and functional food products.

Recent scientific literature highlights the potential of [4]-Gingediol in addressing modern health challenges. Its modulatory effects on cellular pathways have sparked interest in fields ranging from metabolic health to neurological support. This aligns with trending searches for "natural cognitive enhancers" and "plant-based metabolic regulators." The compound's dual hydroxyl groups contribute to its redox-modulating capacity, a property increasingly studied in the context of cellular aging and oxidative stress management.

Quality control remains a critical aspect when working with [4]-Gingediol (CAS 53254-75-4). Analytical techniques such as HPLC and mass spectrometry are essential for verifying purity, addressing common industry concerns about "standardization of herbal extracts." The compound's chromatographic behavior has been well-documented, providing valuable references for laboratories focusing on "natural product authentication." These technical considerations are crucial for maintaining research reproducibility and product consistency in commercial applications.

Looking toward future applications, [4]-Gingediol shows promise in personalized nutrition and precision medicine approaches. Its potential synergistic effects with other bioactive compounds answer frequent queries about "combining natural supplements." As sustainability becomes increasingly important, the eco-friendly extraction methods for this compound are being optimized, responding to searches for "green chemistry in natural products." These developments position [4]-Gingediol as a compound of interest for both scientific research and consumer product development.

The safety profile of [4]-Gingediol (CAS 53254-75-4) has been investigated in various models, addressing common public concerns about "safety of plant-derived compounds." Current evidence suggests favorable toxicological parameters at physiological concentrations, though proper dose-response characterization remains an active area of study. This information is particularly valuable for formulators working on "natural ingredient incorporation" in various products, from dietary supplements to topical applications.

In conclusion, [4]-Gingediol represents an exciting intersection of traditional knowledge and modern science. Its CAS number 53254-75-4 serves as a crucial identifier in scientific databases and regulatory documentation. As research continues to uncover its multifaceted properties, this compound is likely to play an increasingly important role in natural product development, answering the growing demand for "evidence-based herbal constituents" and "scientifically validated plant compounds" in health and wellness applications.